Cas no 12501-23-4 (12-Tungstophosphate Hydrate)

12-Tungstophosphate Hydrate Properties

Names and Identifiers

• Phosphotungstic acid hydrate
• 12 TUNGSTO(VI) PHOSPHORIC ACID N-HYDRATE
• 12 TUNGSTO(+6)PHOSPHORIC ACID N-HYDRATE
• 12-TUNGSTOPHOSPHATE
• 12-TUNGSTOPHOSPHORIC ACID HYDRATE
• DODECA-TUNGSTOPHOSPHORIC ACID HYDRATE
• PHOSPHOTUNGSTIC ACID N-HYDRATE
• PHOSPHOTUNGSTIC ACID
• 12-Tungstophosphate hydrate
• 12-Tungstophosphate hydrate, Reagent Grade
• phosphoric acid,trioxotungsten,hydrate
• Tungstophosphoric acid
• Tungstophosphoric acid hydrate
• Dodecatungstophosphoric acid hydrate
• heavy acid
• Phosphotungstic aci
• phosphowolframic acid
• PhosphotungsticAcidGr
• 12-TUNGSTOPHOSPHORICACID
• PhosphotungsticAcidReagent
• Phosphotungstic acid hydrate, p.a., 99.5%
• AVFBYUADVDVJQL-UHFFFAOYSA-N
• Hydrogenphosphotungstatehydrate(H3PW12O40.xH2O)
• Phosphotungstic acid hydrate, 99.995% trace metals basis (Purity excludes up to 300 ppm Si)
• 12501-23-4
• Phosphotungstic acid hydrate, SAJ special grade
• MFCD00149915
• AKOS005111017
• phosphoric acid;trioxotungsten;hydrate
• Phosphotungstic acid, AR
• Phosphotungstic acid hydrate, reagent grade
• MFCD00011342
• Phosphoric acid--trioxotungsten--water (1/12/1)
• SB66354
• A890325
• Phosphotungstic acid hydrate, for microscopy
• Phosphotungstic acid hydrate, Vetec(TM) reagent grade
• DTXSID30583755
• Hydrogen phosphotungstate hydrate (H3PW12O40.xH2O)
• phosphoric acid dodecakis(tungsten trioxide) hydrate
• 12-Tungstophosphoric acid hydrate
• +Expand

• MDL： MFCD00149915
• InChIKey： AVFBYUADVDVJQL-UHFFFAOYSA-N
• Inchi： 1S/H3O4P.2H2O.2O.W/c1-5(2,3)4;;;;;/h(H3,1,2,3,4);2*1H2;;;/q;;;;;+2/p-2
• SMILES： OP(=O)(O)O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.[W].[W].[W].[W].[W].[W].[W].[W].[W].[W].[W].[W]

Computed Properties

• Exact Mass: 2899.22000
• Hydrogen Bond Donor Count: 40
• Hydrogen Bond Acceptor Count: 41
• Rotatable Bond Count: 0
• Monoisotopic Mass: 2899.216
• Heavy Atom Count: 54
• Complexity: 112
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 14
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 693A^2

Experimental Properties

• LogP: -5.26970
• PSA: 711.32000
• Water Partition Coefficient: dissolution
• Boiling Point: No data available
• Melting Point: ~95 °C (lit.)
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: With white powder
• PH: 1.3 (20g/l, H2O, 20℃)
• Stability/Shelf Life: hygroscopic
• Solubility: dissolve in water
• Sensitiveness: Hygroscopic
• Density: g/cm3

12-Tungstophosphate Hydrate Security Information

• Symbol: GHS05
• RTECS：TH5650000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S26-S36/37/39-S45-S24/25
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3260 8/PG 3
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Moisture Sensitive. Light Sensitive. Store under Nitrogen. Ambient temperatures.
• Risk Phrases： 34
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8
• FLUKA BRAND F CODES：3-10-23

12-Tungstophosphate Hydrate Customs Data

• HS CODE：2811199090
• Customs Data：

  China Customs Code:

  2811199090

Related Categories

• Material Chemicals Electrical Materials